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Compound of Interest

Compound Name: Ammonium citrate tribasic

Cat. No.: B12063554

Get Quote
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For researchers, scientists, and professionals in drug development, the integrity of analytical
methods is paramount. The choice of a standard is a critical factor influencing the accuracy and
reliability of results. This guide provides an objective comparison of ammonium citrate
tribasic as a standard in various analytical methods, supported by experimental protocols and
performance data.

Physicochemical Properties and Specifications

Ammonium citrate tribasic, with the chemical formula (NH4)3CsHsO7, is a white crystalline
powder freely soluble in water.[1] Its quality as a reagent is defined by several key parameters.
Below is a summary of typical specifications for analytical grade ammonium citrate tribasic.
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Significance in Analytical

Parameter Specification
Methods
Defines the purity of the
o standard, crucial for accurate
Assay >97% (by titration)[2][3]

preparation of standard

solutions.

pH (5% solution)

6.0-7.5

Indicates its suitability as a
buffer in the neutral pH range,
relevant for many biological

and chemical assays.

Insoluble Matter

<0.005%

Low levels of insoluble matter
are essential for methods that
require clear solutions, such as
spectrophotometry and

chromatography.

Chloride (CI)

<0.001%

Low chloride content is
important in applications where
chloride ions may interfere with
the reaction or detection, such
as in certain electrochemical

methods.

Sulfate (SOa4)

<0.005%

Minimal sulfate is necessary to
avoid interference in
gravimetric or turbidimetric
analyses involving sulfate

precipitation.

Heavy Metals (as Pb)

<2 mg/kg[1]

Low heavy metal content is
critical in pharmaceutical and
food applications to ensure
safety and prevent interference
with analytical methods like
atomic absorption

spectroscopy.
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Performance in Titrimetric Analysis

A primary application of ammonium citrate tribasic is in titrimetric analysis, both as the
analyte being quantified and as a component of the analytical system. The Joint FAO/WHO
Expert Committee on Food Additives (JECFA) provides a detailed method for the assay of
triammonium citrate.[1]

Experimental Protocol: Assay of Triammonium Citrate by Titration[1]

Sample Preparation: Accurately weigh approximately 3.5 g of the ammonium citrate
tribasic sample and dissolve it in 50 ml of water.

e Ammonia Liberation: Add 50 ml of 1 N sodium hydroxide to the solution. Boil for 15 minutes
or until ammonia is no longer evolved.

 Acidification: Add sufficient 1 N sulfuric acid to make the solution acidic to phenolphthalein
indicator.

» Boiling: Bolil the acidic solution for 5 minutes and then cool.

« Titration: Titrate the solution with 1 N sodium hydroxide using phenolphthalein as the
indicator.

Each milliliter of 1 N sodium hydroxide is equivalent to 81.07 mg of CeH17N307.[1]

Logical Workflow for Assay of Ammonium Citrate Tribasic
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Sample Preparation Reaction Analysis

. . || Boil for 15 min to " Titrate with 1IN NaOH -
Dissolve in 50ml Water gg g Add 50ml of 1IN NaOH B o Add 1N H2S04 until acidic Boil for 5 min Cool the solution 4l-| using i |—>| Calculate Purity

Weigh ~3.59 of
Ammonium Citrate Tribasic
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Weigh Fertilizer Sample

Extract with Water
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and Insoluble Fractions
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Incubate at 65°C for 1 hour
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Citrate Extract

Phosphate Determination
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Color Development

Measure Absorbance
(Spectrophotometry)

Calculate Citrate-Soluble
Phosphate Content
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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